Cas no 333974-50-8 (Benzoic acid, 2,6-difluoro-4-(trans-4-propylcyclohexyl)-)

• Product Name: Benzoic acid, 2,6-difluoro-4-(trans-4-propylcyclohexyl)-
• CAS No: 333974-50-8
• MF: C₁₆H₂₀F₂O₂
• MW: 282.325612068176
• CID: 1457838
• PubChem ID: 17981997
• Update Time: 2025-04-20

Benzoic acid, 2,6-difluoro-4-(trans-4-propylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,6-difluoro-4-(trans-4-propylcyclohexyl)-
• 2,6-difluoro-4-(4-propylcyclohexyl)benzoic acid
• DTXSID80591921
• SCHEMBL4861782
• SCHEMBL4861791
• 333974-50-8
• VLNLVUURIIPCOO-UHFFFAOYSA-N
• SCHEMBL14279076

• Inchi： 1S/C16H20F2O2/c1-2-3-10-4-6-11(7-5-10)12-8-13(17)15(16(19)20)14(18)9-12/h8-11H,2-7H2,1H3,(H,19,20)
• InChI Key： VLNLVUURIIPCOO-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=C(C=C(C=1)C1CCC(CCC)CC1)F

Computed Properties

• Exact Mass: 282.1432
• Monoisotopic Mass: 282.14313620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3